Cas no 1801869-68-0 (1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

1-Cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is a specialized cyclopropane derivative featuring both cyano and trifluoromethyl functional groups, which contribute to its unique reactivity and physicochemical properties. The presence of the electron-withdrawing trifluoromethyl group enhances the compound's stability and influences its electronic characteristics, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The carboxylic acid moiety allows for further functionalization, while the cyano group offers additional reactivity for nucleophilic additions or cyclizations. This compound is particularly useful in the development of fluorinated bioactive molecules, agrochemicals, and materials science applications, where its structural motifs can impart desirable properties such as metabolic stability or lipophilicity.
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid structure
1801869-68-0 structure
Product name:1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
CAS No:1801869-68-0
MF:
MW:
CID:4615195
PubChem ID:137698964

1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM464257-100mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%+
100mg
$520 2023-03-26
Chemenu
CM464257-500mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%+
500mg
$1139 2023-03-26
Enamine
EN300-1448638-0.5g
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%
0.5g
$1046.0 2023-11-13
Enamine
EN300-1448638-50mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95.0%
50mg
$312.0 2023-09-29
Enamine
EN300-1448638-10000mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95.0%
10000mg
$5774.0 2023-09-29
Enamine
EN300-1448638-1000mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95.0%
1000mg
$1343.0 2023-09-29
Enamine
EN300-1448638-0.1g
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%
0.1g
$466.0 2023-11-13
1PlusChem
1P01ELKK-2.5g
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%
2.5g
$3314.00 2024-06-18
1PlusChem
1P01ELKK-250mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%
250mg
$885.00 2024-06-18
1PlusChem
1P01ELKK-500mg
1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
1801869-68-0 95%
500mg
$1355.00 2024-06-18

Additional information on 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

Introduction to 1-Cyano-2-(Trifluoromethyl)cyclopropane-1-carboxylic Acid (CAS No. 1801869-68-0)

1-Cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1801869-68-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive structural features, including a cyano group, a trifluoromethyl group, and a cyclopropane ring. These functional groups contribute to its chemical stability, reactivity, and potential applications in various scientific and industrial domains.

The cyclopropane ring in 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid imparts unique electronic and steric properties, making it an attractive building block for the synthesis of more complex molecules. The presence of the cyano group enhances the compound's reactivity and can be readily converted into other functional groups through various chemical transformations. Additionally, the trifluoromethyl group provides significant electron-withdrawing effects, which can influence the compound's physical and chemical properties.

Recent studies have explored the potential of 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid in medicinal chemistry. For instance, researchers have investigated its use as a precursor for the synthesis of novel pharmaceuticals with improved pharmacokinetic properties. The trifluoromethyl group has been shown to enhance metabolic stability and improve drug efficacy, making it a valuable component in drug design and development.

In the context of materials science, 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has been utilized in the synthesis of advanced polymers and coatings. The combination of the cyano and trifluoromethyl groups provides enhanced thermal stability and chemical resistance, which are crucial properties for applications in high-performance materials. These materials have found use in various industries, including automotive, aerospace, and electronics.

The synthetic accessibility of 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound on a larger scale. One notable method involves the reaction of a suitable cyclopropane derivative with a cyano-containing reagent in the presence of a catalyst. This approach not only improves yield but also reduces environmental impact by minimizing waste generation.

In addition to its synthetic applications, 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has been studied for its potential as a ligand in coordination chemistry. The presence of multiple functional groups allows it to form stable complexes with various metal ions, which can be useful in catalysis and sensing applications. These complexes have shown promise in catalyzing important organic transformations and detecting specific analytes in solution.

The environmental impact of 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is another area of ongoing research. While the compound itself is not classified as hazardous, its production and use must be carefully managed to minimize any potential environmental risks. Studies have focused on developing sustainable synthetic methods and evaluating the biodegradability of related compounds to ensure their safe use in industrial processes.

In conclusion, 1-cyano-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1801869-68-0) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, materials science, and coordination chemistry. Its unique structural features make it an invaluable building block for the development of novel materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.

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